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Compound of Interest

Compound Name: H-Glu(OMe)-OH

Cat. No.: B1346887

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling protocols for H-
Glu(OMe)-OH (L-Glutamic acid a-methyl ester), a derivative of the nonessential amino acid
glutamic acid. Adherence to these guidelines is crucial to ensure a safe laboratory environment
and minimize potential exposure risks.

Chemical Identification and Properties

Summarized below are the key identifiers and physicochemical properties of H-Glu(OMe)-OH.
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Property Value Reference

Chemical Name L-Glutamic acid a-methyl ester  [1]

H-Glu-OMe, (S)-4-amino-5-
Synonyms . [1]
methoxy-5-oxopentanoic acid

CAS Number 6384-08-3 [1]
Molecular Formula C6H11NO4 [1]
Molecular Weight 161.16 g/mol [1]
Appearance White to off-white powder [2]
Melting Point 145°C (decomposes) [2]
Boiling Point 90°C at 17 mmHg [2]

- Sparingly soluble in water,
Solubility ] ) [2]
slightly soluble in methanol.

Hazard Identification and Classification

H-Glu(OMe)-OH is classified under the Globally Harmonized System (GHS) with the following
hazards:

GHS Classification

Pictogram
Signal Word Warning

H315: Causes skin irritation.H319: Causes
Hazard Statements serious eye irritation.H335: May cause

respiratory irritation.

Note: While some safety data sheets indicate "no data available" for GHS classification[2][3],
other sources provide the above classification. It is prudent to handle the substance with the
assumption that these hazards are present.
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Potential Health Effects:

Inhalation: May cause respiratory tract irritation.[4]

Skin Contact: Causes skin irritation.[4]

Eye Contact: Causes serious eye irritation.[4]

Ingestion: May be harmful if swallowed.[4]

Quantitative toxicological data, such as LD50 and LC50 values, for H-Glu(OMe)-OH are not
readily available in the public domain.

Handling and Storage

Proper handling and storage procedures are essential to minimize risk.

Personal Protective Equipment (PPE)

A comprehensive approach to personal protection is crucial. The following PPE is
recommended:
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PPE Category Item Specifications & Use

Chemical splash goggles are
Eye and Face Protection Safety Goggles required to protect against dust

particles and splashes.

Nitrile gloves are
) ) recommended for handling.
Hand Protection Disposable Gloves ) ) )
Change gloves immediately if

contaminated.[5][6]

A standard lab coat should be
Body Protection Laboratory Coat worn to protect skin and

clothing.

Use a NIOSH-approved

respirator if ventilation is
Respiratory Protection Respirator inadequate or when handling

large quantities to avoid

inhalation of dust.[3]

Safe Handling Practices

e Handle in a well-ventilated area, preferably in a chemical fume hood.[3]

Avoid the formation of dust and aerosols.[3]

Avoid contact with skin, eyes, and clothing.[3]

Use non-sparking tools.[3]

Wash hands thoroughly after handling.

Storage Conditions

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[3]

 Recommended storage temperatures are between 2-8°C.
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e For long-term storage as a powder, -20°C is recommended, and it can be stable for up to 3
years.[7]

e Solutions should be stored at -80°C (for up to 6 months) or -20°C (for up to 1 month).[8]

» Store away from incompatible materials. Specific chemical incompatibility data is limited, but
it is prudent to avoid strong oxidizing agents.

Emergency Procedures
First-Aid Measures

Exposure Route First-Aid Procedure

Move the victim to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

Inhalation o o ) i )
artificial respiration and seek immediate medical
attention.[2]

Immediately wash off with soap and plenty of

Skin Contact water. Remove contaminated clothing. Consult a

doctor if irritation persists.[2][3]

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact i o o )

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[2]

Rinse mouth with water. Do NOT induce
) vomiting. Never give anything by mouth to an
Ingestion ) _
unconscious person. Call a doctor or Poison

Control Center immediately.[2]

Accidental Release Measures

o Personal Precautions: Evacuate personnel to a safe area. Wear appropriate PPE, including
respiratory protection, chemical-resistant gloves, and eye protection.[3]

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
chemical enter drains.[3]
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» Methods for Cleaning Up: Sweep up the spilled solid material, avoiding dust generation, and
place it in a suitable, closed container for disposal.[3]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[2]
e Unsuitable Extinguishing Media: Do not use a water jet.[4]

e Hazardous Combustion Products: Thermal decomposition may produce carbon oxides (CO,
C0O2) and nitrogen oxides (NOx).[4]

o Protective Equipment for Firefighters: Wear self-contained breathing apparatus (SCBA) and
full protective gear.[4]

Stability and Reactivity

» Reactivity: No specific reactivity data is available.

o Chemical Stability: Stable under recommended storage conditions.

o Possibility of Hazardous Reactions: No data available.

» Conditions to Avoid: Heat, sources of ignition, and formation of dust.[4]
e Incompatible Materials: Strong oxidizing agents.

e Hazardous Decomposition Products: Under fire conditions, may produce carbon and
nitrogen oxides.[4] Studies on the closely related glutamic acid show that thermal
decomposition occurs between 185°C and 280°C, primarily releasing water and some
ammonia.[9][10]

Experimental Protocols and Visualizations

While specific experimental protocols for determining all the safety data for H-Glu(OMe)-OH
are not publicly available, a general workflow for handling and safety assessment can be
visualized.
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General Laboratory Handling Workflow

General Laboratory Handling Workflow for H-Glu(OMe)-OH
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General Laboratory Handling Workflow for H-Glu(OMe)-OH

Emergency Response Logical Relationship

Emergency Response for H-Glu(OMe)-OH Exposure

Exposure Routes Immediate Actions

Move to Fresh Air

@ Wash with Soap & Water N .
if irritation persists
Seek Medical
Exposure Occurs Attention
@ Rinse Eyes for 15 min

Rinse Mouth, Do Not Induce Vomiting

Click to download full resolution via product page
Emergency Response for H-Glu(OMe)-OH Exposure

Disposal Considerations

Dispose of H-Glu(OMe)-OH and its contaminated packaging in accordance with local, state,
and federal regulations. Do not allow the material to be released into the environment.[3]

This technical guide is intended for use by qualified personnel trained in handling hazardous
chemicals. The information provided is based on currently available data and should be used
as a guide for safe handling practices. It is the responsibility of the user to implement
appropriate safety measures and to comply with all applicable regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [In-Depth Technical Guide: Safety and Handling of H-
Glu(OMe)-OH]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1346887#safety-and-handling-of-h-glu-ome-oh]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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